Cas no 1339094-19-7 (6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide)
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Z1183726476
- 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
- 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carbox amide
-
- Inchi: 1S/C8H5FN4OS/c9-6-2-1-5(3-10-6)7(14)12-8-13-11-4-15-8/h1-4H,(H,12,13,14)
- InChI Key: PBIQYCBTTXTNPQ-UHFFFAOYSA-N
- SMILES: S1C=NN=C1NC(C1C=NC(=CC=1)F)=O
Computed Properties
- Exact Mass: 224.01681013 g/mol
- Monoisotopic Mass: 224.01681013 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 224.22
- XLogP3: 0.9
- Topological Polar Surface Area: 96
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5146299-0.05g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 0.05g |
$188.0 | 2025-03-15 | |
| Enamine | EN300-5146299-0.1g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 0.1g |
$282.0 | 2025-03-15 | |
| Enamine | EN300-5146299-0.25g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 0.25g |
$403.0 | 2025-03-15 | |
| Enamine | EN300-5146299-0.5g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 0.5g |
$636.0 | 2025-03-15 | |
| Enamine | EN300-5146299-1.0g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 1.0g |
$813.0 | 2025-03-15 | |
| Enamine | EN300-5146299-2.5g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 2.5g |
$1594.0 | 2025-03-15 | |
| Enamine | EN300-5146299-5.0g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 5.0g |
$2360.0 | 2025-03-15 | |
| Enamine | EN300-5146299-10.0g |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95.0% | 10.0g |
$3500.0 | 2025-03-15 | |
| Aaron | AR02912S-50mg |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95% | 50mg |
$284.00 | 2025-02-17 | |
| Aaron | AR02912S-100mg |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide |
1339094-19-7 | 95% | 100mg |
$413.00 | 2025-02-17 |
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
Introduction to 6-Fluoro-N-(1,3,4-Thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 1339094-19-7)
6-Fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide, with the CAS number 1339094-19-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including a fluoro-substituted pyridine ring and a thiadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The molecular formula of 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is C10H6F2N5O2S, and its molecular weight is approximately 275.25 g/mol. The compound's structure includes a pyridine ring with a fluorine atom at the 6-position, a carboxamide group at the 3-position, and a thiadiazole ring attached to the carboxamide nitrogen. These structural features make it a versatile scaffold for the design and synthesis of novel bioactive compounds.
In recent years, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.
A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide demonstrated significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide has also shown potential as an antiviral agent. Research conducted by a team at the University of California found that this compound effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves blocking viral entry into host cells and interfering with viral replication processes.
The pharmacokinetic properties of 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This makes it an attractive candidate for further development into therapeutic agents.
In addition to its therapeutic potential, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide has been explored for its use in chemical biology research. Its ability to modulate specific biological targets makes it a valuable tool for studying signaling pathways and disease mechanisms. For example, it has been used to investigate the role of kinases in cancer progression and to identify novel targets for drug discovery.
The synthesis of 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves several well-established chemical reactions. The process typically starts with the preparation of a fluoro-substituted pyridine derivative, followed by functionalization steps to introduce the carboxamide and thiadiazole groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.
In conclusion, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 1339094-19-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its significance in the fields of medicinal chemistry and pharmaceutical sciences.
1339094-19-7 (6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)